Cas no 1159826-65-9 (tert-Butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate)

• Product Name: tert-Butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate
• CAS No: 1159826-65-9
• MF: C₁₆H₁₈F₃N₃O₇
• MW: 421.325234889984
• CID: 2625393
• PubChem ID: 50999113
• Update Time: 2025-05-19

tert-Butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate
• 1-Boc-3-(2,6-Dinitro-4-trifluoromethylphenoxy) pyrrolidine
• 1159826-65-9
• DBLXCJSPHCRQFO-UHFFFAOYSA-N
• DTXSID101127969
• tert-Butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate
• 1,1-Dimethylethyl 3-[2,6-dinitro-4-(trifluoromethyl)phenoxy]-1-pyrrolidinecarboxylate
• SCHEMBL2336142

• MDL： MFCD12068404
• Inchi： 1S/C16H18F3N3O7/c1-15(2,3)29-14(23)20-5-4-10(8-20)28-13-11(21(24)25)6-9(16(17,18)19)7-12(13)22(26)27/h6-7,10H,4-5,8H2,1-3H3
• InChI Key： DBLXCJSPHCRQFO-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C(=C(C=1)[N+](=O)[O-])OC1CN(C(=O)OC(C)(C)C)CC1)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 421.10968441Da
• Monoisotopic Mass: 421.10968441Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 29
• Rotatable Bond Count: 8
• Complexity: 618
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 130Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on tert-Butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate

Professional Introduction to Tert-Butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate (CAS No. 1159826-65-9)

Tert-butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate, with the CAS number 1159826-65-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of extensive research and development. The unique structural features of this molecule, particularly its trifluoromethyl and dinitro substituents, contribute to its distinctive chemical properties and potential therapeutic applications.

The presence of a tert-butyl group in the molecule enhances its stability and solubility, which are critical factors in pharmaceutical formulations. This group also influences the compound's interactions with biological targets, potentially improving its efficacy and selectivity. The phenoxy moiety serves as a key pharmacophore, facilitating binding to specific enzymes and receptors involved in various disease pathways.

In recent years, there has been growing interest in the development of novel compounds with trifluoromethyl groups due to their ability to enhance metabolic stability and binding affinity. The dinitro substituents further contribute to the molecule's reactivity and interaction with biological systems. These features make Tert-butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate a valuable candidate for further investigation in medicinal chemistry.

The compound's structure also suggests potential applications in the treatment of various diseases, including cancer, inflammation, and infectious disorders. Researchers have been exploring its potential as an inhibitor of key enzymes such as kinases and phosphodiesterases, which play crucial roles in cellular signaling pathways. Preliminary studies have shown that derivatives of this compound exhibit inhibitory activity against several target proteins, indicating their therapeutic potential.

The synthesis of Tert-butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The use of advanced synthetic techniques has enabled researchers to optimize the production process, making it more efficient and scalable. This is crucial for advancing the compound from laboratory research to clinical development.

The pharmacokinetic properties of this compound are also under investigation. Studies have focused on its absorption, distribution, metabolism, and excretion (ADME) profiles to assess its suitability for therapeutic use. The presence of the tert-butyl group and other structural features may influence these properties, making it important to evaluate them thoroughly before considering clinical applications.

In addition to its potential therapeutic applications, Tert-butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate has implications in academic research. Its unique structure provides a platform for studying molecular interactions and developing new synthetic methodologies. Researchers are leveraging this compound to explore novel chemical transformations and discover new biologically active molecules.

The latest advancements in computational chemistry have also played a significant role in understanding the behavior of this compound. Molecular modeling techniques have been used to predict how it interacts with biological targets at the atomic level. These insights have guided the design of new derivatives with improved properties.

The safety profile of Tert-butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate is another critical aspect that has been studied extensively. Preclinical toxicology experiments have been conducted to assess its potential side effects and ensure its safety for further development. These studies provide essential data for regulatory submissions and help in determining appropriate dosing regimens.

The future prospects for this compound are promising. Ongoing research aims to explore its potential in treating various diseases by targeting specific molecular pathways. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development process.

In conclusion, Tert-butyl 3-(2,6-dinitro-4-(trifluoromethyl)phenoxy)pyrrolidine-1-carboxylate (CAS No. 1159826-65-9) is a multifaceted compound with significant potential in pharmaceutical research and drug development. Its unique structural features, combined with promising preclinical results, make it a valuable asset in the quest for novel therapeutics.